2-Methyl-6-methoxytetralin

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 6-methoxy-2-methyl-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C12H16O/c1-9-3-4-11-8-12(13-2)6-5-10(11)7-9/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key: ZQDFZBGPQISAIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C=CC(=C2)OC

Description

2-Methyl-6-methoxytetralin is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-methoxy-2-methyl-1,2,3,4-tetrahydronaphthalen-1-ol (8.24 g) and triethylsilane (9.2 mL, 74 mmol) in DCM (100 mL) at 0° C. is added boron trifloride-diethyl etherate (17.6 mL, 110 mmol) drop wise. After stirring for 10 min, the mixture is warmed to RT and stirred for 30 min. 10% K2CO3 solution is added and it is extracted with EtOAc. The organic layer is washed with brine, dried with MgSO4 and concentrated to give the title compound as a yellow oil, which is then used in the next step without purification.

Synthesis routes and methods II

Procedure details